Cas no 2308318-34-3 (N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide)
N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26609196
- N-[[8-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]prop-2-enamide
- Z2738287439
- 2308318-34-3
- N-{[8-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}prop-2-enamide
- N-[[5,6,7,8-Tetrahydro-8-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl]methyl]-2-propenamide
- N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide
-
- Inchi: 1S/C11H13F3N4O/c1-2-9(19)15-6-8-16-17-10-7(11(12,13)14)4-3-5-18(8)10/h2,7H,1,3-6H2,(H,15,19)
- InChI Key: GLIMKDOIAGRJQB-UHFFFAOYSA-N
- SMILES: C(NCC1N2C(=NN=1)C(C(F)(F)F)CCC2)(=O)C=C
Computed Properties
- Exact Mass: 274.10414554g/mol
- Monoisotopic Mass: 274.10414554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.29±0.46(Predicted)
N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609196-0.05g |
N-{[8-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}prop-2-enamide |
2308318-34-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide
N-{8-(Trifluoromethyl)-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]pyridin-3-ylmethyl}prop-2-enamide: A Comprehensive Overview
N-{8-(Trifluoromethyl)-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]pyridin-3-ylmethyl}prop-2-enamide, identified by the CAS registry number 2308318-34-3, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in medicinal chemistry and materials science. The structure of this compound is characterized by a triazolo[4,3-a]pyridine ring system substituted with a trifluoromethyl group at position 8 and an acetylenic amide group at position 3. These structural features contribute to its unique chemical properties and potential biological activities.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolo[4,3-a]pyridine core. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The introduction of the trifluoromethyl group at position 8 is achieved through electrophilic substitution reactions or through post-synthetic functionalization techniques. The propargyl amide group at position 3 is introduced via nucleophilic substitution or coupling reactions.
One of the most intriguing aspects of this compound is its potential biological activity. Recent studies have demonstrated that derivatives of triazolo[4,3-a]pyridines exhibit promising anti-inflammatory and antitumor properties. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which may improve its bioavailability. Additionally, the acetylenic amide group can act as a bioisostere for other functional groups, potentially modulating the compound's pharmacokinetic profile.
In terms of applications, this compound has been explored in various fields. In medicinal chemistry, it serves as a valuable lead compound for drug discovery programs targeting inflammatory diseases and cancer. In materials science, its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Furthermore, its structural versatility allows for further modification to tailor its properties for specific applications.
Recent research has also focused on understanding the mechanistic aspects of this compound's biological activity. Computational studies have provided insights into its interactions with key biological targets such as enzymes and receptors. These studies have highlighted the importance of specific structural motifs in mediating these interactions.
In conclusion, N-{8-(Trifluoromethyl)-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]pyridin-3-ylmethyl}prop-2-enamide (CAS No: 2308318-34-3) represents a fascinating example of how structural diversity can be leveraged to design compounds with multifaceted applications. Its synthesis continues to be refined through innovative methodologies while its biological and material properties remain subjects of intense research interest.
2308318-34-3 (N-{8-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-ylmethyl}prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)